Cas no 39142-91-1 (1H-Isoindol-1-one, 2,3-dihydro-3-(phenylmethyl)-)

• Product Name: 1H-Isoindol-1-one, 2,3-dihydro-3-(phenylmethyl)-
• CAS No: 39142-91-1
• MF: C₁₅H₁₃NO
• MW: 223.269823789597
• CID: 1501465
• Update Time: 2024-08-24

1H-Isoindol-1-one, 2,3-dihydro-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindol-1-one, 2,3-dihydro-3-(phenylmethyl)-

• Inchi： 1S/C15H13NO/c17-15-13-9-5-4-8-12(13)14(16-15)10-11-6-2-1-3-7-11/h1-9,14H,10H2,(H,16,17)
• InChI Key： XURXYIIDVCMIRT-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(CC2=CC=CC=C2)N1

Computed Properties

• Exact Mass: 223.09979

Experimental Properties

• Density: 1.179±0.06 g/cm3(Predicted)
• Melting Point: 135-136 °C(Solv: ethyl ether (60-29-7); ligroine (8032-32-4))
• Boiling Point: 437.1±25.0 °C(Predicted)
• PSA: 29.1
• pka: 14.86±0.40(Predicted)